1-(4-Chlorophenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylethanone
• InChI: InChI=1S/C22H15ClFN3OS2/c1-13-21(30-22(25-13)15-4-8-17(24)9-5-15)18-10-11-20(27-26-18)29-12-19(28)14-2-6-16(23)7-3-14/h2-11H,12H2,1H3
• InChI Key: VBSRUHBMKZYOLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClFN3OS2
• Molecular Weight: 456.0 g/mol

Description

1-(4-Chlorophenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H15ClFN3OS2 and its molecular weight is 455.95. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Biological Activity

Antimicrobial and Antifungal Activities : Research has shown that compounds with heterocyclic structures exhibit a wide range of biological activities, including antimicrobial and antifungal properties. For example, the reaction of certain dithio derivatives and chloropyridazine derivatives has led to the discovery of new compounds with antimicrobial and antifungal activities (Sayed et al., 2003).

Anticancer, Antiangiogenic, and Antioxidant Agents : Pyridazinones, recognized for their versatile scaffold, have been synthesized and characterized, showing inhibitory effects on the viability of various human cancer cell lines and demonstrating significant antiangiogenic and antioxidant activities (Kamble et al., 2015).

Synthesis and Structural Characterization

Isostructural Thiazoles : The synthesis and structural characterization of isostructural thiazoles have been achieved, offering insights into their potential applications in materials science and pharmacology (Kariuki et al., 2021).

Antitumor Activity

Novel Pyridazinone Derivatives : The synthesis of novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety has been carried out, with some derivatives showing promising antitumor activity against various cancer cell lines (Qin et al., 2020).

Synthesis Techniques and Process Development

Process Development : Studies on process development, such as the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent, demonstrate the importance of stereochemistry and synthetic routes in the development of pharmaceutical compounds (Butters et al., 2001).